N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide

• IUPAC Name: N-[5-[(3-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C11H10BrN3OS2/c1-7(16)13-10-14-15-11(18-10)17-6-8-3-2-4-9(12)5-8/h2-5H,6H2,1H3,(H,13,14,16)
• InChI Key: KBJHMCGXDIXTKH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)SCC2=CC(=CC=C2)Br
• Molecular Formula: C11H10BrN3OS2
• Molecular Weight: 344.3 g/mol

Description

N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide, also known as BTA-1, is a compound that has been widely used in scientific research due to its potential therapeutic applications. It belongs to the class of thiadiazole derivatives and has been shown to possess various biological activities that make it a promising candidate for the development of new drugs.

Scientific Research Applications

N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory, anti-cancer, and neuroprotective properties. N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in vivo. N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has also been found to protect against oxidative stress-induced neuronal damage and improve cognitive function in animal models of neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide is not fully understood. However, it has been proposed that N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide exerts its biological effects by modulating various signaling pathways. N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a critical role in cellular defense against oxidative stress. N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has also been shown to inhibit the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has been shown to possess various biochemical and physiological effects. It has been found to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in the pathogenesis of various diseases. N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the production of pro-inflammatory mediators. N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has several advantages for lab experiments. It is relatively easy to synthesize and can be easily modified to generate analogs with improved biological activity. N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has also been shown to possess low toxicity and high selectivity for its biological targets. However, there are also some limitations to using N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide in lab experiments. N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has poor solubility in aqueous solutions, which can limit its use in some experimental settings. Additionally, the exact mechanism of action of N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide. One area of research is the development of analogs with improved solubility and bioavailability. Another area of research is the exploration of the potential therapeutic applications of N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide in various diseases, such as cancer, neurodegenerative diseases, and inflammatory diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide and its downstream signaling pathways. Overall, N-{5-[(3-bromobenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide is a promising compound with potential therapeutic applications that warrant further investigation.